Cas no 110621-93-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/110621-93-7x300.png)
110621-93-7 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl-
CAS No:110621-93-7
Molecular Formula:C15H14N6O4
Molecular Weight:341.30152
CID:183380
PubChem ID:3066593
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-(1H-indol-3-yl)-6,8-dimethyl- (9CI)
- 4-hydroxy-4a-(1H-indol-3-yl)-6,8-dimethyl-2H-pyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- 3,4-Dihydroxy-4a-(1H-indol-3-yl)-6,8-dimethyl-4,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- BRN 5652024
- DTXSID10911799
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4-hydroxy-4a-(1H-indol-3-yl)-
- 110621-93-7
-
- InChIKey: UBAMHOXIGSPNQM-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H14N6O4/c1-19-11-15(12(22)20(2)14(19)24,21(25)13(23)18-17-11)9-7-16-10-6-4-3-5-8(9)10/h3-7,16,25H,1-2H3,(H,18,23)
- SMILES: O=C1NN=C2N(C(N(C(=O)C2(C2=CNC3=CC=CC=C23)N1O)C)=O)C
Computed Properties
- Exact Mass: 341.09999
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 1
- Monoisotopic Mass: 342.10765295g/mol
- Heavy Atom Count: 25
- Complexity: 681
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.2
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 118.44
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl- Related Literature
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Yonggao Xia,Zhengdong Yang,Rusheng Fu,Zhaoping Liu RSC Adv., 2017,7, 24305-24311
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Matthew O. Ross,Amy C. Rosenzweig,Serena DeBeer Chem. Sci., 2021,12, 6194-6209
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Farshad Oveissi,Sina Naficy,Thi Yen Loan Le,David F. Fletcher,Fariba Dehghani Biomater. Sci., 2019,7, 926-937
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Junkei Kou,Takanori Mori,Yoshihiro Kubozono Phys. Chem. Chem. Phys., 2005,7, 119-123
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Anna Jurowska,Maciej Hodorowicz,Krzysztof Kruczała,Janusz Szklarzewicz Dalton Trans., 2021,50, 17981-17987
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Yonghe He,Yun-Long Hou,Yan-Lung Wong,Ran Xiao,Mu-Qing Li,Zhifeng Hao,Jian Huang,Lei Wang,Matthias Zeller,Jun He,Zhengtao Xu J. Mater. Chem. A, 2018,6, 1648-1654
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Ernest Opoku,Filip Pawłowski,Joseph Vincent Ortiz Phys. Chem. Chem. Phys., 2022,24, 18347-18360
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8. Front cover
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Mylène Hendrickx,Marnik Bercx,Olesia M. Karakulina,Maria A. Kirsanova,Dirk Lamoen,Joke Hadermann Dalton Trans., 2020,49, 10486-10497
-
Yanfei Jian,Zeyu Jiang,Mingjiao Tian,Weiyu Song,Guanqun Gao,Shouning Chai Catal. Sci. Technol., 2021,11, 1089-1097
110621-93-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,2,4,4a,8-tetrahydro-4-hydroxy-4a-1H-indol-3-yl-6,8-dimethyl-) Related Products
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